N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, also known as CDKI-73, is a synthetic compound that has been extensively studied for its potential as an anticancer agent. CDKI-73 has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.
Scientific Research Applications
Synthesis and Bioactivity
Research efforts have been directed towards synthesizing various quinazolinone and acetamide derivatives, highlighting their potential in medicinal chemistry due to their analgesic, anti-inflammatory, antimicrobial, and anticancer activities. These compounds are synthesized through different chemical reactions and pathways, with an emphasis on exploring their biological activities and potential therapeutic applications.
Analgesic and Anti-inflammatory Activities : Studies have demonstrated the synthesis of quinazolinyl acetamides showing promising analgesic and anti-inflammatory properties. These compounds, including variations like 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides, have been investigated for their pain-relieving and anti-inflammatory effects. Some have shown potency comparable to conventional medications like diclofenac sodium, with a notable aspect being their mild ulcerogenic potential compared to aspirin (Alagarsamy et al., 2015).
Antimicrobial Activities : The antimicrobial potential of these compounds has been explored, with some derivatives displaying significant activity against various bacterial and fungal strains. This line of research extends to the synthesis of novel compounds, including those with piperazine and thiazole moieties, aiming at combating microbial infections (Mehta et al., 2019).
Anticancer Activities : The anticancer activity of quinazolinone derivatives has been a significant area of research, with various studies reporting on the synthesis and evaluation of these compounds against different cancer cell lines. Some derivatives have shown promising results, indicating potential therapeutic applications in cancer treatment (Hassan et al., 2021).
properties
IUPAC Name |
N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClN3O4/c1-31-20-13-21(32-2)18(12-17(20)25)26-22(29)14-28-19-11-7-6-10-16(19)23(27-24(28)30)15-8-4-3-5-9-15/h3-13H,14H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBBCSGZUSITJBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.